Cas no 2694728-45-3 (methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride)

• Product Name: methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride
• CAS No: 2694728-45-3
• MF: C₇H₁₄ClN₃
• MW: 175.659160137177
• CID: 5462167
• Update Time: 2025-05-25

methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4606140444
• methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride

• Inchi： 1S/C7H13N3.ClH/c1-7-9-4-6-10(7)5-3-8-2;/h4,6,8H,3,5H2,1-2H3;1H
• InChI Key： ZLGOCJWMBWUONI-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CN=C1C)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 94.9
• Topological Polar Surface Area: 29.8

Additional information on methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride

Comprehensive Overview of Methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine Hydrochloride (CAS No. 2694728-45-3)

Methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride (CAS No. 2694728-45-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to in abbreviated forms such as methyl imidazole ethylamine HCl, features a methyl-substituted imidazole ring linked to an ethylamine backbone, which is protonated as a hydrochloride salt. Its molecular formula and weight make it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The growing interest in imidazole derivatives like 2694728-45-3 stems from their broad applicability in drug discovery, especially in targeting enzymes and receptors. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, given the imidazole moiety's ability to interact with neurotransmitter systems. Recent studies highlight its relevance in designing selective kinase inhibitors, a hot topic in oncology and autoimmune disease research. This aligns with trending searches on "imidazole-based drug candidates" and "small molecule kinase modulators," reflecting the compound's relevance in cutting-edge science.

From a synthetic perspective, methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride is valued for its stability and solubility profile, which facilitates its use in high-throughput screening and combinatorial chemistry. Its hydrochloride form enhances bioavailability, a critical factor in preclinical studies—a point frequently queried in forums discussing "salt forms in drug formulation." The compound's structure-activity relationship (SAR) is also a subject of active investigation, particularly how the 2-methylimidazole substitution influences binding affinity.

In analytical chemistry, CAS 2694728-45-3 is characterized by techniques such as HPLC, NMR, and mass spectrometry, with purity being a key concern for end-users. This ties into the frequent search query "how to validate imidazole compound purity," emphasizing the need for rigorous quality control. The compound's spectral data (e.g., 1H-NMR peaks at 2.5–3.0 ppm for the methylene groups) serves as a reference for researchers synthesizing analogous structures.

Beyond pharmaceuticals, methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine HCl finds niche applications in material science, particularly in designing functionalized polymers and chelating agents. Its ability to coordinate with metal ions resonates with current interests in "imidazole-based metal-organic frameworks (MOFs)," a trending topic in nanotechnology circles. Environmental scientists also explore its biodegradability profile, addressing concerns raised in searches like "green chemistry imidazole derivatives."

Regulatory and safety aspects of 2694728-45-3 are frequently discussed in compliance forums. While not classified as hazardous under standard protocols, proper handling guidelines—such as those for hydrochloride salts—are emphasized, matching queries like "safe handling of amine hydrochlorides." The compound's storage conditions (typically 2–8°C under inert atmosphere) and shelf life are critical for lab personnel, as indicated by recurring searches on "chemical stability of imidazole salts."

The commercial availability of methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride through specialized suppliers caters to the demand for high-purity research chemicals. Procurement trends show increased interest from academic institutions and biotech startups, paralleling searches for "bulk imidazole compound suppliers." Pricing transparency and certificates of analysis (CoA) remain top concerns for buyers, reflecting the compound's role in reproducible research.

Future directions for CAS 2694728-45-3 include its potential in peptide mimetics and prodrug design, areas gaining traction in medicinal chemistry. Its compatibility with click chemistry protocols (e.g., CuAAC reactions) further expands its utility, a point highlighted in recent publications on "imidazole-amine hybrid scaffolds." As AI-driven drug discovery accelerates, computational studies predicting this compound's ADMET properties are becoming prevalent, addressing queries like "in silico imidazole drug-likeness."

In summary, methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride exemplifies the convergence of synthetic versatility and biological relevance. Its multifaceted applications—from targeted therapeutics to advanced materials—ensure its continued prominence in scientific literature and industrial R&D, making it a compound worthy of in-depth exploration for researchers across disciplines.